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A comparative analysis of perovskite solar cells fabricated with and without formamidinium

acetate (FAAc) reveals significant improvements in power conversion efficiency and operational

stability. The inclusion of FAAc as an additive in the perovskite precursor solution leads to

superior film quality, characterized by reduced defects and enhanced crystallinity, which

translates into enhanced device performance.

The addition of formamidinium acetate (FAAc) has emerged as a important strategy in the

development of high-performance and stable perovskite solar cells (PSCs). Researchers have

demonstrated that incorporating small amounts of FAAc into the perovskite precursor solution

can significantly enhance the power conversion efficiency (PCE) and longevity of these

devices. This guide provides a comprehensive comparison of the performance of perovskite

solar cells with and without FAAc, supported by experimental data and detailed fabrication

protocols.

Performance Comparison
The use of FAAc as an additive has a demonstrably positive impact on the key performance

metrics of perovskite solar cells. The table below summarizes the quantitative improvements

observed in devices fabricated with FAAc compared to a control group without the additive.
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Performance Metric
Without FAAc
(Control)

With 5 mol% FAAc Unit

Power Conversion

Efficiency (PCE)
12.13 16.59 %

Open-Circuit Voltage

(VOC)
0.91 0.94 V

Short-Circuit Current

Density (JSC)
18.81 21.49 mA/cm2

Fill Factor (FF) 70 81 %

Data sourced from a study on inverted planar perovskite solar cells with PEDOT:PSS as the

hole extraction layer.[1]

In a separate study focusing on tin-based perovskite solar cells, the champion device

incorporating FAAc achieved a power conversion efficiency (PCE) of 9.96% and maintained

82% of its initial PCE after 1500 hours of light aging, highlighting the significant improvement in

stability.[2] Another investigation demonstrated that PSCs based on FAAc-modified TiO2

reached a PCE of 20.47%, a notable increase from the 18.30% efficiency of the pristine device.

[3]

The Role of FAAc in Enhancing Perovskite Film
Quality
The performance enhancements observed with the addition of FAAc are primarily attributed to

its beneficial effects on the perovskite film's morphology and electronic properties. FAAc plays

a dual role in regulating crystallization and passivating defects within the perovskite layer.[2]

The acetate anion (Ac⁻) is thought to modulate the crystallization process, leading to the

formation of a more uniform and compact perovskite film with fewer pinholes and grain

boundaries.[4][5] This improved morphology facilitates more efficient charge transport and

reduces non-radiative recombination.
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Simultaneously, the formamidinium cation (FA⁺) can passivate defects at the grain boundaries

and interfaces of the perovskite film.[3] This defect passivation reduces charge carrier trapping

and recombination, leading to higher open-circuit voltage and fill factor.

Experimental Protocols
The following are detailed experimental protocols for the fabrication of perovskite solar cells,

both with and without the FAAc additive. These protocols are based on established

methodologies in the field and are provided for informational purposes.

Materials and Substrate Preparation
Substrates: Fluorine-doped tin oxide (FTO) coated glass.

Precursor Materials: Lead(II) iodide (PbI₂), Formamidinium iodide (FAI), Methylammonium

bromide (MABr), Formamidinium acetate (FAAc), Cesium iodide (CsI).

Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

Hole Transport Layer (HTL): Spiro-OMeTAD solution.

Electron Transport Layer (ETL): SnO₂ nanoparticle solution.

Metal Contact: Gold (Au).

Substrate Cleaning: The FTO substrates are sequentially cleaned in an ultrasonic bath with

detergent, deionized water, acetone, and isopropanol for 15 minutes each. The substrates are

then dried with a nitrogen gun and treated with UV-ozone for 15 minutes before use.

Perovskite Precursor Solution Preparation
Control (Without FAAc): A 1.5 M perovskite precursor solution is prepared by dissolving FAI

(1.5 M), PbI₂ (1.55 M), MABr (0.2 M), and CsI (0.075 M) in a mixed solvent of DMF and

DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-filled glovebox.

With FAAc: A 1.5 M perovskite precursor solution is prepared by dissolving FAI (1.5 M), PbI₂

(1.55 M), MABr (0.2 M), CsI (0.075 M), and FAAc (5 mol% of the total A-site cations) in a
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mixed solvent of DMF and DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-

filled glovebox.

Device Fabrication
ETL Deposition: The SnO₂ nanoparticle solution is spin-coated onto the cleaned FTO

substrates at 3000 rpm for 30 seconds, followed by annealing at 150°C for 30 minutes.

Perovskite Layer Deposition: The prepared perovskite precursor solution (with or without

FAAc) is spin-coated onto the ETL-coated substrates in a two-step program: 1000 rpm for 10

seconds, followed by 5000 rpm for 30 seconds. During the second step, 100 µL of

chlorobenzene is dispensed onto the spinning substrate as an anti-solvent. The films are

then annealed at 150°C for 15 minutes.

HTL Deposition: The Spiro-OMeTAD solution is spin-coated onto the perovskite layer at 4000

rpm for 30 seconds.

Metal Contact Deposition: Finally, an 80 nm thick gold electrode is deposited by thermal

evaporation through a shadow mask.

Visualizing the Fabrication and Mechanism
The following diagrams, generated using Graphviz, illustrate the experimental workflow and the

proposed mechanism by which FAAc improves perovskite solar cell performance.
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Caption: Experimental workflow for the fabrication of perovskite solar cells.
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Caption: Effect of FAAc on perovskite film quality and device performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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